N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-butyl-5-[(4-chlorophenyl)sulfonyl-methylamino]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H21ClN2O3S2/c1-3-4-11-22-20(24)19-13-14-12-16(7-10-18(14)27-19)23(2)28(25,26)17-8-5-15(21)6-9-17/h5-10,12-13H,3-4,11H2,1-2H3,(H,22,24)
• InChI Key: IDTFSFYLNSZNLP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(S1)C=CC(=C2)N(C)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O3S2
• Molecular Weight: 437.0 g/mol

Description

N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide, also known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pain management. BCTC belongs to the class of compounds known as TRPV1 antagonists, which are known to play a role in the modulation of pain perception. In

Scientific Research Applications

N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has been extensively studied for its potential applications in pain management. It has been shown to block the activity of TRPV1 channels, which are known to play a role in the sensation of pain. N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has been found to be effective in reducing pain in animal models of inflammatory and neuropathic pain. Additionally, N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has been shown to have anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory conditions such as arthritis.

Mechanism of Action

N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide acts as a competitive antagonist of the TRPV1 channel, which is a non-selective cation channel that is activated by various stimuli, including heat, acid, and capsaicin. TRPV1 channels are expressed on sensory neurons and are involved in the sensation of pain. N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide binds to the TRPV1 channel and prevents the influx of calcium ions, which are necessary for the activation of the channel. This leads to a reduction in the sensation of pain.
Biochemical and Physiological Effects
N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on TRPV1 channels, N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has also been shown to have antioxidant effects, reducing the production of reactive oxygen species. Additionally, N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has been found to have anxiolytic effects, reducing anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has several advantages for lab experiments. It is a specific TRPV1 antagonist, which allows for precise modulation of the TRPV1 channel. N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has also been shown to be effective in animal models of pain and inflammation, making it a promising candidate for further research. However, there are also limitations to the use of N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide in lab experiments. N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide is a complex compound that requires expertise in organic chemistry for synthesis. Additionally, N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide has poor solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for research on N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide. One area of research is the development of more efficient synthesis methods for N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide. Another area of research is the investigation of the potential therapeutic applications of N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide in humans, particularly in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide involves the reaction of 4-chloro-N-methylbenzenesulfonamide with 2-bromo-5-n-butylthiophene-3-carboxylic acid in the presence of a base such as potassium carbonate. The resulting product is then subjected to further reactions to yield the final compound, N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide. The synthesis of N-butyl-5-(4-chloro-N-methylphenylsulfonamido)benzo[b]thiophene-2-carboxamide is a complex process that requires expertise in organic chemistry.